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Abstract
Diethyl bis(hydroxymethyl)malonate is a highly functionalized organic molecule that serves

as a versatile and pivotal building block in a multitude of synthetic transformations. Its unique

structure, featuring two hydroxyl groups and two ethyl ester functionalities attached to a central

quaternary carbon, allows for a diverse range of chemical manipulations. This technical guide

provides a comprehensive overview of the synthesis, properties, and key applications of

diethyl bis(hydroxymethyl)malonate, with a focus on its utility in the construction of complex

molecular architectures, including heterocycles and polymers. Detailed experimental protocols

for its synthesis and subsequent reactions are provided, alongside a summary of its

physicochemical and spectroscopic data.

Physicochemical and Spectroscopic Properties
Diethyl bis(hydroxymethyl)malonate is a white to light yellow crystalline solid at room

temperature.[1][2] It is slightly soluble in water but readily soluble in common organic solvents.

[3][4]

Table 1: Physicochemical Properties of Diethyl Bis(hydroxymethyl)malonate
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Property Value Reference(s)

CAS Number 20605-01-0 [4]

Molecular Formula C₉H₁₆O₆ [5]

Molecular Weight 220.22 g/mol [5]

Melting Point 49-51 °C [4][6]

Boiling Point 351.3 °C at 760 mmHg [6]

Flash Point 110 °C (closed cup) [4]

Density 1.2 g/cm³ [6]

Solubility Slightly soluble in water [3][4]

Table 2: Spectroscopic Data of Diethyl Bis(hydroxymethyl)malonate
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Spectroscopy Key Features Reference(s)

¹H NMR

Signals corresponding to ethyl

ester protons (triplet and

quartet) and hydroxymethyl

protons (singlet or broad

singlet).

[7][8]

¹³C NMR

Resonances for the quaternary

carbon, carbonyl carbons,

methylene carbons of the ethyl

groups, methyl carbons of the

ethyl groups, and the

hydroxymethyl carbons.

[9][10]

IR Spectroscopy

Characteristic absorptions for

O-H stretching (broad), C-H

stretching, and C=O stretching

of the ester groups. A

published spectrum shows

peaks at 3433 cm⁻¹ (O-H),

2982 cm⁻¹ (C-H), and 1790

cm⁻¹ (C=O).

[1][11]

Mass Spectrometry

The NIST WebBook provides

access to the mass spectrum

(electron ionization) of this

compound.

[1][12]

Synthesis of Diethyl Bis(hydroxymethyl)malonate
The most common and well-documented method for the synthesis of diethyl
bis(hydroxymethyl)malonate is the reaction of diethyl malonate with formaldehyde in the

presence of a base catalyst.[5][13]

Synthesis Workflow
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Caption: General workflow for the synthesis of diethyl bis(hydroxymethyl)malonate.

Detailed Experimental Protocol
The following protocol is adapted from a procedure published in Organic Syntheses.[13]

Materials:

Diethyl malonate (1.0 mole)

Formaldehyde (2.0 moles, typically a 37% aqueous solution)

Potassium bicarbonate (catalyst)

Diethyl ether

Anhydrous sodium sulfate
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Saturated ammonium sulfate solution

Isopropyl ether

Procedure:

In a fume hood, combine the formaldehyde solution and potassium bicarbonate in a beaker

equipped with a mechanical stirrer and immersed in a water bath to maintain a temperature

of 20-25 °C.

Slowly add diethyl malonate to the stirred solution over a period of 40-50 minutes, ensuring

the reaction temperature does not exceed 30 °C.

Continue stirring for an additional hour after the addition is complete.

Transfer the reaction mixture to a separatory funnel and add a saturated solution of

ammonium sulfate.

Extract the aqueous layer with diethyl ether.

Dry the combined ethereal extracts over anhydrous sodium sulfate, filter, and remove the

ether by distillation.

The crude product is then purified by recrystallization from isopropyl ether.

Table 3: Synthesis Yields of Diethyl Bis(hydroxymethyl)malonate

Catalyst
Reaction
Conditions

Yield Reference(s)

Potassium

Bicarbonate

Aqueous

formaldehyde, 25-30

°C

72-75% [13]

Calcium Hydroxide
Formalin, continuous

flow reactor
89-90% [14]

Applications in Organic Synthesis
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Diethyl bis(hydroxymethyl)malonate is a versatile precursor for a variety of valuable organic

compounds. Its diol and diester functionalities can be selectively or simultaneously

transformed.

Synthesis of 1,3-Dioxanes
The reaction of diethyl bis(hydroxymethyl)malonate with aldehydes or ketones in the

presence of an acid catalyst provides a straightforward route to 5,5-bis(ethoxycarbonyl)-1,3-

dioxanes. These structures are found in some natural products and are useful intermediates in

their own right.[2][15]

Diethyl Bis(hydroxymethyl)malonate

CyclocondensationAldehyde or Ketone

Acid Catalyst

5,5-bis(ethoxycarbonyl)-1,3-dioxane

Click to download full resolution via product page

Caption: Synthesis of 1,3-dioxanes from diethyl bis(hydroxymethyl)malonate.

Precursor to Methylene Malonates and Polymers
A significant application of diethyl bis(hydroxymethyl)malonate is its use as a stable

precursor to diethyl methylene malonate, a highly reactive monomer.[14] The diol can be

subjected to thermolysis to generate the methylene malonate, which can then undergo anionic

polymerization to form poly(diethyl methylene malonate).[14][16] This polymer has potential

applications in coatings and adhesives.
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Caption: Pathway to poly(diethyl methylene malonate) via diethyl
bis(hydroxymethyl)malonate.

Intermediate for Substituted Esters and Dienophiles
Diethyl bis(hydroxymethyl)malonate serves as a starting material for the synthesis of various

substituted malonic, acrylic, and isobutyric esters.[3][13] Furthermore, it can be converted into

useful dienophiles such as α-bromomethylacrylic acid and its ethyl ester.[2][3]

Role in Polymer Chemistry as a Crosslinking Agent
The presence of two hydroxyl groups in diethyl bis(hydroxymethyl)malonate allows it to act

as a crosslinking agent in polymer systems. Crosslinking is a crucial process for modifying the

physicochemical properties of polymers, enhancing mechanical strength, thermal stability, and
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solvent resistance.[17][18] While specific examples of diethyl bis(hydroxymethyl)malonate
as a primary crosslinker are not extensively detailed in the provided search results, its

structural similarity to other diols used in polyester and polyurethane synthesis suggests its

potential in this area. For instance, it could react with diisocyanates to form polyurethanes or

with diacids to form polyesters, creating a crosslinked network.

Conclusion
Diethyl bis(hydroxymethyl)malonate is a readily accessible and highly versatile building

block in organic synthesis. Its rich functionality allows for the construction of a wide array of

complex molecules, from heterocyclic systems to functional polymers. The detailed synthetic

protocols and comprehensive property data presented in this guide are intended to facilitate its

broader application in academic research and industrial drug development. Future

investigations into its utility as a crosslinking agent and in the synthesis of novel polymeric

materials are likely to expand its importance in materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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